Cas no 69642-97-3 (5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-)

• Product Name: 5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
• CAS No: 69642-97-3
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 1738455
• Update Time: 2024-11-27

5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
• 5H-Benzocycloheptene-7-carbonitrile, 6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-

• Inchi： 1S/C16H22N2/c1-13(2)18(3)16(12-17)10-8-14-6-4-5-7-15(14)9-11-16/h4-7,13H,8-11H2,1-3H3
• InChI Key： QLNSELJFCFYAEW-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1CCC(N(C)C(C)C)(C#N)CC2

Computed Properties

• Exact Mass: 242.17846

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 381.6±42.0 °C(Predicted)
• PSA: 27.03
• pka: 6.39±0.20(Predicted)